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Compound of Interest

Compound Name: Poldine methylsulfate

Cat. No.: B164609

Essential Safety and Handling Guide for Poldine
Methylsulfate

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Poldine methylsulfate (CAS No. 545-80-2). Adherence to these procedures is essential for
ensuring laboratory safety and regulatory compliance.

Product Identification and Properties

Poldine methylsulfate is an anticholinergic agent and a quaternary ammonium compound. A
summary of its key properties is provided below.
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Property Value Source
CAS Number 545-80-2 [1]
Molecular Formula C22H29NO7S [1]
Molecular Weight 451.53 g/mol [1]
Appearance Solid powder [1]
Solubility Soluble in water [1]

Short term (days to weeks) at

0-4°C, Long term (months to
Storage . [1]

years) at -20°C. Store in a dry,

dark place.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Poldine
methylsulfate to minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-
shields or a face shield where

splashing is possible.

Protects eyes from accidental

splashes of the compound.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile or Neoprene).
Regularly inspect gloves for
signs of degradation or
puncture. Change gloves

frequently.

Prevents dermal absorption of
the chemical.[2][3]

Respiratory Protection

In poorly ventilated areas or
when generating dust or
aerosols, use a NIOSH-
approved respirator with an
organic vapor (OV) cartridge. A
P95 or P100 particulate filter
may also be necessary if
handling the powder.

Protects against inhalation of
harmful vapors or particulates.
"Methyl sulfate" is a
component of the compound,
for which an OV cartridge is

recommended.

Skin and Body Protection

A lab coat or impervious
clothing should be worn to

prevent skin contact.

Provides a barrier against
accidental spills and
contamination of personal

clothing.

An accessible safety shower and eyewash station must be available in the immediate work
area.

Safe Handling and Operational Plan

A systematic approach to handling Poldine methylsulfate is crucial. The following workflow
outlines the key steps for safe handling from receipt to disposal.
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Safe Handling Workflow for Poldine Methylsulfate

Preparation

Review Safety Data Sheet (SDS)

'

Ensure proper ventilation (Fume Hood)

'

Don appropriate Personal Protective Equipment (PPE)

Proceed to Handling

Hangling

Weigh and prepare solutions in a designated area

:

Handle with care to avoid generating dust or aerosols

:

Keep containers tightly sealed when not in use

Proceed to Post-Handling

Post-Handling & Disposal

Decontaminate work surfaces

'

Segregate and label waste for disposal

'

Doff PPE and wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Poldine methylsulfate.
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Emergency Procedures

Immediate and appropriate action during an emergency is critical.

Emergency Situation Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ] ]

the upper and lower eyelids. Seek immediate

medical attention.

Immediately remove contaminated clothing.
) Wash affected area with soap and water for at
Skin Contact . . o
least 15 minutes. Seek medical attention if

irritation persists.

Move the exposed individual to fresh air. If not
i breathing, give artificial respiration. If breathing
Inhalation S ] ) ) _
is difficult, give oxygen. Seek immediate medical

attention.

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.qg.,
) vermiculite, sand) and place in a sealed
spill container for disposal. For large spills, contact
your institution's environmental health and

safety department. Ensure adequate ventilation.

Disposal Plan

Proper disposal of Poldine methylsulfate and its containers is imperative to prevent
environmental contamination and ensure regulatory compliance.
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o Chemical Waste: Unused Poldine methylsulfate and any solutions containing it should be

considered chemical waste.

o Collect in a clearly labeled, sealed, and appropriate container.

o Do not mix with other waste streams unless compatibility is confirmed.

o Arrange for disposal through a licensed hazardous waste disposal company.

o Contaminated Materials: Any materials that have come into contact with Poldine
methylsulfate, such as gloves, paper towels, and pipette tips, should be disposed of as

hazardous waste.

o Place these materials in a designated, sealed waste container.
o Empty Containers:

o Thoroughly rinse empty containers with a suitable solvent.

o The first rinseate must be collected and disposed of as hazardous waste. For highly toxic
compounds, the first three rinses should be collected.[4]

o After thorough cleaning, the container may be disposed of with regular laboratory glass or
plastic waste, in accordance with institutional policies.

Disclaimer: This guide is intended for informational purposes only and does not supersede any
local, state, or federal regulations, or your institution's specific safety protocols. Always consult
the Safety Data Sheet (SDS) for the most comprehensive information before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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» To cite this document: BenchChem. [Personal protective equipment for handling Poldine
methylsulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164609#personal-protective-equipment-for-handling-
poldine-methylsulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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